1-Benzyl-1H-indole-3-carbaldehyde oxime
Cat. No. B8388743
M. Wt: 250.29 g/mol
InChI Key: DTHSJXADZVMZNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07342039B2
Procedure details
1-Benzyl-1H-indole-3-carbaldehyde oxime (1.752 g, 60%) was prepared from 1-benzyl-1H-indole-3-carbaldehyde and hydroxylamine hydrochloride using a procedure similar to Step 6 of example 1. 1H NMR (400 MHz, DMSO-d6); δ 11.30 (s, 1H), 8.40 (s, 1H), 7.88 (d, 1H), 7.80 (s, 1H), 7.50 (d, 1H), 7.22 (m, 7H), 5.50 (s, 2H).
Yield
60%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:8]1[C:16]2[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=2)[C:10]([CH:17]=O)=[CH:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.Cl.[NH2:20][OH:21]>>[CH2:1]([N:8]1[C:16]2[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=2)[C:10]([CH:17]=[N:20][OH:21])=[CH:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1C=C(C2=CC=CC=C12)C=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl.NO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)N1C=C(C2=CC=CC=C12)C=NO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.752 g | |
| YIELD: PERCENTYIELD | 60% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
